Cas no 453517-66-3 ((2R,3S)-1-Iodobutane-2,3-diol)

• Product Name: (2R,3S)-1-Iodobutane-2,3-diol
• CAS No: 453517-66-3
• MF: C₄H₉IO₂
• MW: 216.017534017563
• CID: 6977802
• PubChem ID: 134856288
• Update Time: 2025-08-28

(2R,3S)-1-Iodobutane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 453517-66-3
• (2R,3S)-1-IODOBUTANE-2,3-DIOL
• H41572
• (2R,3S)-1-Iodobutane-2,3-diol

• Inchi： 1S/C4H9IO2/c1-3(6)4(7)2-5/h3-4,6-7H,2H2,1H3/t3-,4-/m0/s1
• InChI Key： DBRFDXRGHGBFCJ-IMJSIDKUSA-N
• SMILES： IC[C@@H]([C@H](C)O)O

Computed Properties

• Exact Mass: 215.96473Da
• Monoisotopic Mass: 215.96473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų